4-Bromo-2,3,5,6-tetrafluorotoluene
Overview
Description
4-Bromo-2,3,5,6-tetrafluorotoluene is a chemical compound with the molecular formula C7H3BrF4. It is commonly used in scientific research as a reagent and intermediate in the synthesis of various organic compounds.
Scientific Research Applications
Regioselective Bromination and Synthesis
- Regioselective monobromination of activated aromatic compounds, including the use of 4-Bromo-2,3,5,6-tetrafluorotoluene, can achieve selective bromination for synthesizing pharmaceuticals, flame retardants, and other chemicals. This method emphasizes the importance of controlled bromination in producing compounds with specific properties and uses in various industries (Ganguly, De, & Dutta, 2005).
Heterocyclic Compound Reactions
- The study of reactions of 2-bromo-3,4,5,6-tetrafluorophenyllithium, a related compound, showcases the stability and reaction pathways that can inform the use of this compound in creating new compounds with potential applications in materials science and pharmaceuticals (Tamborski & Soloski, 1967).
Catalysis and Organic Synthesis
- This compound's derivatives serve as precursors in catalytic cycles and organic synthesis, facilitating the construction of complex molecules. This function is critical in developing new drugs, agrochemicals, and materials with advanced properties (Grigg, Stevenson, & Worakun, 1988).
Photodissociation Studies
- Investigations into the photodissociation dynamics of related fluorinated compounds provide insights into the behavior of this compound under specific conditions, which is valuable for understanding its reactivity and potential applications in photophysics and photochemistry (Srinivas, Sajeev, & Upadhyaya, 2017).
Material Science and Engineering
- Utilization in semiconducting polymer blends, where derivatives of this compound act as processing additives, demonstrates the chemical's role in optimizing electronic devices' performance by improving materials' morphological characteristics (Liu, Huettner, Rong, Sommer, & Friend, 2012).
Mechanism of Action
Target of Action
It is known that similar compounds are often used in suzuki–miyaura coupling reactions , which suggests that its targets could be related to this process.
Mode of Action
4-Bromo-2,3,5,6-tetrafluorotoluene likely interacts with its targets through a process known as direct arylation . This process involves the compound reacting with a wide range of arylhalides, leading to the formation of new carbon-carbon bonds . The exact changes resulting from this interaction would depend on the specific targets and the conditions under which the reaction takes place.
Biochemical Pathways
The biochemical pathways affected by this compound are likely related to the formation of carbon-carbon bonds, as this is a key feature of the Suzuki–Miyaura coupling reactions . The downstream effects of these reactions would depend on the specific molecules that are being coupled together.
Pharmacokinetics
Similar compounds are known to have good bioavailability due to their ability to form stable, readily prepared, and generally environmentally benign organoboron reagents .
Result of Action
The molecular and cellular effects of this compound’s action would likely be the formation of new carbon-carbon bonds, leading to the creation of new molecules. This could potentially lead to changes in the structure and function of the target molecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the reaction conditions, such as temperature and pH, can affect the efficiency of the Suzuki–Miyaura coupling reactions . Additionally, the presence of other chemicals in the environment could potentially interfere with the compound’s ability to interact with its targets.
properties
IUPAC Name |
1-bromo-2,3,5,6-tetrafluoro-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF4/c1-2-4(9)6(11)3(8)7(12)5(2)10/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXHWIERFOQRRTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1F)F)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30590722 | |
Record name | 1-Bromo-2,3,5,6-tetrafluoro-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33564-68-0 | |
Record name | 1-Bromo-2,3,5,6-tetrafluoro-4-methylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30590722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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